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Compound of Interest

Compound Name: 2,5-Bis(benzyloxy)benzoic acid

Cat. No.: B1588813 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block
2,5-Bis(benzyloxy)benzoic acid is a valuable aromatic carboxylic acid derivative widely

utilized in organic synthesis.[1][2] Its structure, featuring a central benzoic acid core flanked by

two benzyl ether protecting groups, offers a unique combination of stability and reactivity. The

benzyl groups mask the hydroxyl functionalities, preventing unwanted side reactions while

allowing for selective deprotection under specific conditions.[3] This strategic protection

enables chemists to employ the molecule as a key intermediate in the synthesis of complex

organic materials, pharmaceuticals, and supramolecular structures.[4] The rigid aromatic core

and the reactive carboxylic acid group make it an ideal scaffold for building elaborate molecular

architectures.[1][4]

Physicochemical and Safety Data
A thorough understanding of the compound's properties is crucial for its effective and safe use

in the laboratory.
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Property Value Source

CAS Number 67127-91-7 [5][6]

Molecular Formula C₂₁H₁₈O₄ [4][5]

Molecular Weight 334.37 g/mol [4][5]

Appearance
White to off-white crystalline

powder

Melting Point 148-152 °C

Solubility

Soluble in organic solvents like

DCM, THF, and alcohols.

Sparingly soluble in water.

[2]

Storage
Store at room temperature in a

dry, well-ventilated place.
[4][5]

Safety Information:

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Users should always consult the full Safety Data Sheet (SDS) before handling this compound

and use appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.[6]

Core Applications in Organic Synthesis
The unique structure of 2,5-Bis(benzyloxy)benzoic acid lends itself to several key

applications in modern organic synthesis.
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Precursor for Xanthone Synthesis
Xanthones, a class of oxygenated heterocyclic compounds, exhibit a wide range of biological

activities, including anti-cancer, anti-inflammatory, and anti-bacterial properties.[7][8] 2,5-
Bis(benzyloxy)benzoic acid can serve as a precursor to dihydroxybenzoic acids, which are

key starting materials for the synthesis of the xanthone scaffold. The synthesis typically

involves the condensation of a salicylic acid derivative with a phenol, often mediated by a

dehydrating agent.[9][10]

One of the most effective methods for this cyclization is the use of Eaton's reagent (a mixture of

phosphorus pentoxide in methanesulfonic acid), which can drive the direct formation of the

xanthone core in high yields.[9][10] The benzyl protecting groups can be removed in a later

step to yield the desired polyhydroxylated xanthone.

Building Block for Bioactive Molecules and Drug
Discovery
Benzoic acid derivatives are a cornerstone in medicinal chemistry, serving as scaffolds for the

development of new therapeutic agents.[1][11][12] The 2,5-disubstituted benzoic acid

framework, in particular, has been identified as a promising scaffold for inhibitors of anti-

apoptotic proteins like Mcl-1 and Bfl-1, which are key targets in cancer therapy.[13]

The carboxylic acid group often acts as a crucial anchoring point, forming hydrogen bonds with

key residues in the protein's binding pocket.[13] The benzyloxy groups at the 2 and 5 positions

provide a platform for further functionalization, allowing chemists to explore structure-activity

relationships (SAR) and optimize the potency and selectivity of the inhibitors.[13][14]

Component in Supramolecular Chemistry and Materials
Science
The rigid aromatic structure of 2,5-Bis(benzyloxy)benzoic acid makes it an excellent building

block for creating well-defined supramolecular assemblies and dendritic structures.[4][15]

Dendrimers, highly branched, monodisperse macromolecules, have applications in drug

delivery, catalysis, and materials science. The related 3,5-bis(benzyloxy)benzoic acid is a well-

known component in the synthesis of Fréchet-type dendrimers.[16] Similarly, the 2,5-isomer
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can be incorporated into complex architectures where the benzyloxy groups can be

deprotected to reveal hydroxyl groups for further layering or functionalization.

Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for the activation and

subsequent deprotection of 2,5-Bis(benzyloxy)benzoic acid.

Protocol 1: Activation of the Carboxylic Acid via Acyl
Chloride Formation
Activation of the carboxylic acid is a prerequisite for many coupling reactions, such as

amidation or esterification. Conversion to the acyl chloride is a common and effective strategy.
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Starting Materials

Reaction

Work-up

Product

2,5-Bis(benzyloxy)benzoic acid

Stir at 0 °C to RT
(Vigorous gas evolution)

Oxalyl Chloride or SOCl₂ Anhydrous DCM Catalytic DMF

Remove volatiles
in vacuo

2,5-Bis(benzyloxy)benzoyl chloride
(Use immediately)
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Starting Materials

Reaction

Work-up

Product

2,5-Bis(benzyloxy)benzoic acid derivative

Stir under H₂ atmosphere
(balloon or Parr shaker)

Palladium on Carbon (Pd/C, 10 wt%) Solvent (e.g., EtOH, MeOH, EtOAc)

Filter through Celite

Concentrate filtrate

2,5-Dihydroxybenzoic acid derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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